Cas no 1575613-02-3 (Tert-butyl 2-bromo-6,8-dihydro-5H-[1,2,4]triazolo[1,5-a]pyrazine-7-carboxylate)

• Product Name: Tert-butyl 2-bromo-6,8-dihydro-5H-[1,2,4]triazolo[1,5-a]pyrazine-7-carboxylate
• CAS No: 1575613-02-3
• MF: C₁₀H₁₅BrN₄O₂
• MW: 303.155700922012
• CID: 4702104
• Update Time: 2025-09-28

Tert-butyl 2-bromo-6,8-dihydro-5H-[1,2,4]triazolo[1,5-a]pyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 2-BROMO-5,6-DIHYDRO[1,2,4]TRIAZOLO[1,5-A]PYRAZINE-7(8H)-CARBOXYLATE
• tert-Butyl 2-bromo-5,6-dihydro-[1,2,4]triazolo[1,5-a]pyrazine-7(8H)-carboxylate
• Tert-butyl 2-bromo-6,8-dihydro-5H-[1,2,4]triazolo[1,5-a]pyrazine-7-carboxylate

• Inchi： 1S/C10H15BrN4O2/c1-10(2,3)17-9(16)14-4-5-15-7(6-14)12-8(11)13-15/h4-6H2,1-3H3
• InChI Key： DYHCYQFFNXJTGI-UHFFFAOYSA-N
• SMILES： BrC1N=C2CN(C(=O)OC(C)(C)C)CCN2N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 307
• Topological Polar Surface Area: 60.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on Tert-butyl 2-bromo-6,8-dihydro-5H-[1,2,4]triazolo[1,5-a]pyrazine-7-carboxylate

Recent Advances in the Synthesis and Applications of Tert-butyl 2-bromo-6,8-dihydro-5H-[1,2,4]triazolo[1,5-a]pyrazine-7-carboxylate (CAS: 1575613-02-3)

The compound Tert-butyl 2-bromo-6,8-dihydro-5H-[1,2,4]triazolo[1,5-a]pyrazine-7-carboxylate (CAS: 1575613-02-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest advancements in the synthesis, characterization, and applications of this compound, with a focus on its role in drug discovery and development.

Recent studies have highlighted the importance of this triazolopyrazine derivative in the construction of heterocyclic scaffolds, which are prevalent in many pharmacologically active compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of this compound in the synthesis of novel kinase inhibitors, showcasing its potential in targeting cancer-related pathways. The bromo-substitution at the 2-position and the tert-butyl carboxylate group at the 7-position provide reactive handles for further functionalization, making it a valuable building block in medicinal chemistry.

In terms of synthetic methodologies, a recent publication in Organic Letters (2023) reported an optimized protocol for the preparation of Tert-butyl 2-bromo-6,8-dihydro-5H-[1,2,4]triazolo[1,5-a]pyrazine-7-carboxylate with improved yield and purity. The authors employed a tandem cyclization-bromination strategy, which offers advantages in terms of scalability and cost-effectiveness. This advancement is particularly relevant for industrial applications where large-scale production of high-purity intermediates is crucial.

Furthermore, the compound has been investigated for its potential in the development of central nervous system (CNS) therapeutics. A 2023 study in ACS Chemical Neuroscience utilized this intermediate in the synthesis of GABA receptor modulators, demonstrating its versatility in addressing neurological disorders. The unique triazolopyrazine core has shown promise in enhancing blood-brain barrier permeability, a critical factor in CNS drug development.

From a safety and handling perspective, recent material safety data sheets (MSDS) updates have provided more comprehensive information about the compound's stability and storage requirements. It is recommended to store the material under inert atmosphere at low temperatures to prevent degradation, particularly given the reactive bromo-substituent.

In conclusion, Tert-butyl 2-bromo-6,8-dihydro-5H-[1,2,4]triazolo[1,5-a]pyrazine-7-carboxylate (CAS: 1575613-02-3) continues to emerge as a valuable tool in medicinal chemistry, with recent advancements highlighting its applications in kinase inhibitor development, CNS therapeutics, and other areas of drug discovery. The ongoing optimization of its synthetic routes and the exploration of its derivatization potential suggest that this compound will remain an important focus of research in the coming years.